Cas no 2411226-86-1 (1-{[1,1'-Biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane)

• Product Name: 1-{[1,1'-Biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane
• CAS No: 2411226-86-1
• MF: C₂₀H₂₁NO₂
• MW: 307.38624548912
• CID: 6500253
• PubChem ID: 165767708
• Update Time: 2025-05-21

1-{[1,1'-Biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 2411226-86-1
• 1-{[1,1'-biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane
• EN300-7544083
• 1-{[1,1'-Biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane

• Inchi： 1S/C20H21NO2/c22-19(21-13-10-20(21)11-14-23-15-12-20)18-8-6-17(7-9-18)16-4-2-1-3-5-16/h1-9H,10-15H2
• InChI Key： MCBGBLGCVXEWQK-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCN2C(C1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 307.157228913g/mol
• Monoisotopic Mass: 307.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-{[1,1'-Biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane

Comprehensive Analysis of 1-{[1,1'-Biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane (CAS No. 2411226-86-1)

In the rapidly evolving field of pharmaceutical and organic chemistry, 1-{[1,1'-Biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane (CAS No. 2411226-86-1) has emerged as a compound of significant interest. This spirocyclic derivative combines a biphenyl carbonyl moiety with a 7-oxa-1-azaspiro[3.5]nonane scaffold, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals are increasingly exploring its potential due to its unique structural features and reactivity.

The molecular structure of 1-{[1,1'-Biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane features a spirocyclic core, which is known to enhance metabolic stability and bioavailability in drug candidates. The presence of the biphenyl group further contributes to its ability to interact with various biological targets, making it a promising scaffold for the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in modulating protein-protein interactions, a hot topic in modern drug development.

One of the key advantages of CAS No. 2411226-86-1 is its synthetic accessibility. The compound can be prepared through efficient multistep organic synthesis routes, often involving palladium-catalyzed cross-coupling reactions to introduce the biphenyl moiety. This synthetic flexibility allows for the rapid generation of analogs, enabling structure-activity relationship (SAR) studies. Given the growing demand for spirocyclic compounds in medicinal chemistry, this compound is poised to play a critical role in the design of next-generation pharmaceuticals.

From an industrial perspective, 1-{[1,1'-Biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane is gaining traction as a building block for advanced materials. Its rigid spirocyclic structure imparts thermal and chemical stability, making it suitable for applications in high-performance polymers and liquid crystals. These materials are increasingly sought after in electronics, optoelectronics, and renewable energy technologies, aligning with global trends toward sustainability and green chemistry.

In the context of drug discovery, this compound has been investigated for its potential in treating neurodegenerative diseases and cancer. The 7-oxa-1-azaspiro[3.5]nonane moiety is particularly noteworthy for its ability to mimic peptide bonds, a feature that enhances its compatibility with biological systems. As the pharmaceutical industry shifts toward targeted therapies, compounds like CAS No. 2411226-86-1 are becoming invaluable tools for researchers.

Market trends indicate a rising demand for specialty chemicals with unique structural motifs, and 1-{[1,1'-Biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane fits this niche perfectly. Its applications extend beyond pharmaceuticals to include agrochemicals and cosmetic ingredients, where its stability and low toxicity are highly desirable. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios to meet client needs.

For researchers looking to explore CAS No. 2411226-86-1, it is essential to consider its handling and storage requirements. While not classified as hazardous, the compound should be stored under inert conditions to preserve its integrity. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and confirm its structure, ensuring reliable results in downstream applications.

In summary, 1-{[1,1'-Biphenyl]-4-carbonyl}-7-oxa-1-azaspiro[3.5]nonane represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and synthetic versatility make it a compound worth watching in the coming years. As research continues to uncover new uses for spirocyclic derivatives, this molecule is likely to remain at the forefront of innovation in both academic and industrial settings.